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Compound of Interest

Compound Name: Allyl hexanoate

Cat. No.: B093112

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This document provides critical safety and logistical information for
Allyl hexanoate (CAS No: 123-68-2), a flammable and toxic liquid commonly used as a
flavoring and fragrance ingredient.[1] Adherence to these guidelines is essential to minimize
risks and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling Allyl hexanoate, the use of appropriate personal protective equipment is
mandatory to prevent skin and eye contact, and inhalation of vapors.[2][3][4]
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PPE Category Item Specification

Chemical safety goggles or a
Eye/Face Protection Safety Goggles face shield should be worn.[1]

[2](3]

Chemical-resistant gloves
Skin Protection Gloves (e.g., heavy rubber or nitrile

rubber) are required.[2][5]

Protective Clothing

A lab coat or other protective
clothing to prevent skin

exposure is necessary.[1][3]

Footwear

Closed-toe shoes, preferably
chemical-resistant boots,

should be worn.[2]

Respiratory Protection

Respirator

In case of inadequate
ventilation, brief exposure, or
low pollution, a respiratory filter
device should be used. For
intensive or longer exposure, a
self-contained breathing

apparatus is necessary.[2]

Health Hazard Information

Allyl hexanoate is classified as a hazardous substance with the following classifications:
Flammable liquids (Category 4), Acute toxicity, Oral (Category 3), and Acute toxicity, Dermal

(Category 3).[2]
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Exposure Route Hazard Symptoms
May cause gastrointestinal
Oral Toxic if swallowed. irritation with nausea, vomiting,

and diarrhea.[3]

Dermal

Toxic in contact with skin.

Causes skin irritation.[3]

Inhalation

May cause respiratory tract

Harmful if inhaled.

irritation.[3]

Eye Contact

Causes eye irritation.

May cause chemical
conjunctivitis and corneal

damage.[3]

First Aid Measures

Immediate first aid is critical in case of exposure to Allyl hexanoate.

Exposure

First Aid Protocol

If Swallowed

Do NOT induce vomiting. Immediately call a
POISON CENTER or doctor. Rinse mouth with
water.[2][6]

If on Skin

Immediately take off all contaminated clothing.
Wash skin with plenty of soap and water. Call a
POISON CENTER or doctor if you feel unwell.

[2]

If Inhaled

Move the person into fresh air. If not breathing,
give artificial respiration. If breathing is difficult,

give oxygen. Consult a physician.[3][6]

In Case of Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes. Consult a physician.[3]

Handling and Storage
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Proper handling and storage procedures are crucial to prevent accidents and maintain the

chemical's stability.

Aspect

Procedure

Handling

Use in a well-ventilated area with local exhaust
ventilation.[3] Avoid contact with skin, eyes, and
clothing, and avoid inhalation of vapor or mist.[6]
Keep away from heat, sparks, open flames, and
hot surfaces.[2][3] Use spark-proof tools and
explosion-proof equipment.[3] Do not eat, drink,
or smoke when using this product.[2] Wash
hands thoroughly after handling.[3]

Storage

Store in a cool, dry, well-ventilated place away
from incompatible substances like oxidizing
agents.[1][3] Keep the container tightly closed.
[1][3] Store in a locked-up area.[2]

Disposal Plan

Dispose of Allyl hexanoate and its containers in accordance with all applicable local, regional,

national, and international regulations.[2] Do not allow the product to enter drains, sewers, or
water supplies.[2] Spilled material should be collected with a non-combustible absorbent
material (e.g., sand, earth, vermiculite) and placed in a suitable, closed container for disposal.

Spill Response Workflow

A systematic approach is necessary to manage an Allyl hexanoate spill effectively. The

following diagram outlines the key steps to be taken in the event of a spill.
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Allyl Hexanoate Spill Response Workflow

Evacuate Immediate Area

:

Ensure Adequate Ventilation

;

Remove All Ignition Sources

:

Wear Appropriate PPE

;

Contain Spillage with Inert Material

l

Collect with Non-Combustible Absorbent

;

Place in Closed Container for Disposal

l

Decontaminate Spill Area

Spill Managed

Click to download full resolution via product page

Caption: Workflow for managing an Allyl hexanoate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chemicalbull.com [chemicalbull.com]

e 2. elan-chemical.com [elan-chemical.com]

e 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
e 4. atul.co.in [atul.co.in]

e 5. axxence.de [axxence.de]

e 6. Allyl hexanoate - Safety Data Sheet [chemicalbook.com]

« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Allyl Hexanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093112#personal-protective-equipment-for-handling-
allyl-hexanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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